Cas no 263888-56-8 (Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate)

• Product Name: Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate
• CAS No: 263888-56-8
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD08234856
• CID: 247632
• PubChem ID: 18630967
• Update Time: 2025-11-02

Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxylicacid, 5-cyano-1,3-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 5-cyano-1,3-dihydroisoindole-2-carboxylate
• tert-butyl 5-cyanoisoindoline-2-carboxylate
• N-(tert-Butoxycarbonyl)-5-cyanoisoindoline
• N-t-butoxycarbonyl-5-cyanoisoindoline
• TERT-BUTYL 5-CYANO-2,3-DIHYDRO-1H-ISOINDOLE-2-CARBOXYLATE
• IXXSRJYZPJRWPB-UHFFFAOYSA-N
• AB6612
• SCHEMBL566550
• 5-Cyano-1,3-dihydro-isoindole-2-carboxylic acid tert-butyl ester
• tert-butyl 5-cyano-1, 3-dihydroisoindole-2-carboxylate
• 2-(tert-butyloxycarbonyl)-5-cyano-2,3-dihydro-1H-isoindole
• MFCD08234856
• tert-Butyl 5-cyano-1,3-dihydro-2H-isoindole-2-carboxylate
• CS-0208583
• MB05806
• 2-(tert-butyloxycarbonyl)-5-cyano-2,3-dihydro-1H-isoindol
• 263888-56-8
• AKOS022681478
• TERT-BUTYL5-CYANOISOINDOLINE-2-CARBOXYLATE
• 2H-Isoindole-2-carboxylic acid, 5-cyano-1,3-dihydro-, 1,1-dimethylethyl ester
• EN300-306410
• DTXSID80595323
• AS-44787
• FT-0769117
• Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate

• MDL： MFCD08234856
• Inchi： 1S/C14H16N2O2/c1-14(2,3)18-13(17)16-8-11-5-4-10(7-15)6-12(11)9-16/h4-6H,8-9H2,1-3H3
• InChI Key： IXXSRJYZPJRWPB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(C#N)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 244.12100
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.33000
• LogP: 2.74688

Additional information on Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate

Comprehensive Guide to Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate (CAS No. 263888-56-8): Properties, Applications, and Market Insights

Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate (CAS No. 263888-56-8) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the isoindoline family, characterized by its unique cyano and carboxylate functional groups. Its molecular structure makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and development.

The growing demand for high-purity intermediates in the pharmaceutical industry has increased interest in Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate. Researchers frequently search for "CAS 263888-56-8 supplier" or "5-Cyanoisoindoline derivatives applications," highlighting its relevance in modern chemistry. This compound is particularly notable for its role in developing kinase inhibitors and other targeted therapies, aligning with the current trend toward personalized medicine.

From a chemical perspective, Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate exhibits excellent stability under standard conditions, making it suitable for various synthetic protocols. Its tert-butyl ester group provides steric protection, while the cyano moiety offers versatility for further functionalization. These properties are frequently discussed in forums focusing on "advanced organic synthesis techniques" and "building blocks for drug discovery."

In the pharmaceutical sector, this compound serves as a key precursor for small molecule drugs targeting neurological disorders and oncology. Recent publications have explored its potential in creating neuroprotective agents, responding to the increasing global focus on neurodegenerative diseases. The compound's structural features allow for efficient structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles.

The agrochemical industry also utilizes Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate in developing novel crop protection agents. With the rising demand for sustainable agriculture solutions, researchers are investigating its derivatives as potential biodegradable pesticides. This application aligns with searches for "eco-friendly agrochemical intermediates" and "green chemistry solutions" in agricultural research databases.

Quality control of CAS 263888-56-8 is crucial for research applications. Analytical methods such as HPLC and NMR are typically employed to verify purity, with most commercial suppliers offering ≥98% purity grades. The compound's storage stability and handling precautions are common questions in laboratory forums, especially regarding "long-term storage of sensitive intermediates."

Market analysis shows steady growth in demand for Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate, particularly from contract research organizations and academic institutions. The compound's price trends and availability are frequently monitored under search terms like "263888-56-8 market price" and "bulk suppliers of specialty chemicals." Regional production hubs in Asia and North America continue to expand capacity to meet this demand.

Recent patent literature reveals innovative applications of 5-Cyanoisoindoline derivatives in material science, particularly in developing organic electronic materials. This emerging application addresses the growing interest in "functional materials for flexible electronics" and represents a potential growth area for this chemical family.

Environmental and safety considerations for Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. These safety aspects are commonly addressed in searches for "handling guidelines for research chemicals."

The synthesis of CAS 263888-56-8 typically involves multi-step organic reactions starting from commercially available phthalimide derivatives. Process optimization for large-scale production remains an active research area, with many inquiries focusing on "cost-effective synthesis routes" and "green chemistry approaches" to this important intermediate.

Looking forward, the versatility of Tert-Butyl 5-Cyanoisoindoline-2-Carboxylate ensures its continued importance in chemical research. Its applications span from traditional medicinal chemistry to cutting-edge materials science, making it a compound of interest across multiple disciplines. Researchers and procurement specialists alike search for comprehensive resources on "isoindoline-based building blocks" and "specialty chemical market trends," underscoring its significance in modern chemistry.